4-ethynyloxane-4-carboxylic acid
Overview
Description
4-Ethynyloxane-4-carboxylic acid (4-EOA) is a synthetic organic compound that has recently emerged as a versatile building block for the synthesis of a variety of compounds. It is a relatively simple molecule that can be used to create more complex structures, such as polymers, pharmaceuticals, and dyes. 4-EOA is a promising material for many applications due to its unique properties, such as its low toxicity, its low cost, and its ability to form strong covalent bonds with other compounds.
Scientific Research Applications
4-ethynyloxane-4-carboxylic acid has a wide range of applications in scientific research, including its use in the synthesis of polymers, pharmaceuticals, and dyes. It is also used in the synthesis of a variety of other compounds, such as chiral molecules, fluorescent probes, and catalysts. In addition, 4-ethynyloxane-4-carboxylic acid has been used in the synthesis of peptide and peptidomimetic inhibitors of protein-protein interactions, as well as in the synthesis of small molecule inhibitors of enzymes.
Mechanism of Action
The mechanism of action of 4-ethynyloxane-4-carboxylic acid is based on its ability to form strong covalent bonds with other compounds. 4-ethynyloxane-4-carboxylic acid is able to interact with a variety of functional groups, including aldehydes, carboxylic acids, and halides. This allows it to be used in the synthesis of a variety of compounds, such as polymers, pharmaceuticals, and dyes.
Biochemical and Physiological Effects
4-ethynyloxane-4-carboxylic acid is generally regarded as a non-toxic compound. However, it is important to note that its effects on the body may vary depending on the compound it is used to synthesize. For example, 4-ethynyloxane-4-carboxylic acid has been used in the synthesis of small molecule inhibitors of enzymes, which may have an effect on the body's biochemical and physiological processes.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-ethynyloxane-4-carboxylic acid in laboratory experiments is its low cost and its ability to form strong covalent bonds with other compounds. This makes it an ideal building block for the synthesis of a variety of compounds. The main limitation of using 4-ethynyloxane-4-carboxylic acid is its relatively simple structure, which may limit its ability to interact with some functional groups.
Future Directions
The use of 4-ethynyloxane-4-carboxylic acid in scientific research is rapidly expanding due to its low cost and its ability to form strong covalent bonds with other compounds. In the future, 4-ethynyloxane-4-carboxylic acid may be used in the synthesis of a variety of compounds, such as peptides, peptidomimetics, and small molecule inhibitors of enzymes. Additionally, 4-ethynyloxane-4-carboxylic acid may be used in the synthesis of chiral molecules, fluorescent probes, and catalysts. Furthermore, 4-ethynyloxane-4-carboxylic acid may be used in the synthesis of polymers, pharmaceuticals, and dyes. Finally, 4-ethynyloxane-4-carboxylic acid may be used in the development of novel materials for a variety of applications.
Synthesis Methods
4-ethynyloxane-4-carboxylic acid can be synthesized by various methods, including the Knoevenagel condensation, the Wittig reaction, and the Ullmann reaction. The Knoevenagel condensation is the most commonly used method for synthesizing 4-ethynyloxane-4-carboxylic acid. This method involves the reaction of an aldehyde and an ethynyl carboxylic acid in the presence of an acid catalyst. The Wittig reaction is an alternative method for synthesizing 4-ethynyloxane-4-carboxylic acid, which involves the reaction of an aldehyde and an ethynyl phosphonate in the presence of a base catalyst. The Ullmann reaction is a further alternative method for synthesizing 4-ethynyloxane-4-carboxylic acid, which involves the reaction of an aldehyde and an ethynyl halide in the presence of a copper catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-ethynyloxane-4-carboxylic acid involves the addition of an ethynyl group to oxane followed by carboxylation of the resulting compound.", "Starting Materials": [ "Oxane", "Acetylene", "Sodium hydroxide", "Carbon dioxide", "Diethyl ether", "Hydrochloric acid", "Sodium chloride" ], "Reaction": [ "Oxane is reacted with acetylene in the presence of sodium hydroxide to form 4-ethynyloxane.", "4-ethynyloxane is then carboxylated using carbon dioxide in the presence of a catalyst such as palladium on carbon.", "The resulting compound is then purified using diethyl ether and hydrochloric acid to remove impurities.", "The final product, 4-ethynyloxane-4-carboxylic acid, is obtained by neutralizing the purified compound with sodium hydroxide and isolating it using sodium chloride." ] } | |
CAS RN |
2167622-62-8 |
Product Name |
4-ethynyloxane-4-carboxylic acid |
Molecular Formula |
C8H10O3 |
Molecular Weight |
154.2 |
Purity |
95 |
Origin of Product |
United States |
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